Cas no 2229392-58-7 (5-chloro-2-ethynyl-1H-indole)

• Product Name: 5-chloro-2-ethynyl-1H-indole
• CAS No: 2229392-58-7
• MF: C₁₀H₆ClN
• MW: 175.614341259003
• CID: 5978646
• PubChem ID: 165666456
• Update Time: 2025-05-23

5-chloro-2-ethynyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-chloro-2-ethynyl-
• 5-chloro-2-ethynyl-1H-indole
• EN300-1993268
• 2229392-58-7

• Inchi： 1S/C10H6ClN/c1-2-9-6-7-5-8(11)3-4-10(7)12-9/h1,3-6,12H
• InChI Key： JBHSXZOXBBSPTN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C=C1C#C

Computed Properties

• Exact Mass: 175.0188769g/mol
• Monoisotopic Mass: 175.0188769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 336.4±22.0 °C(Predicted)
• pka: 14.92±0.30(Predicted)

Additional information on 5-chloro-2-ethynyl-1H-indole

Professional Introduction to 5-chloro-2-ethynyl-1H-indole (CAS No: 2229392-58-7)

5-chloro-2-ethynyl-1H-indole, identified by the Chemical Abstracts Service number 2229392-58-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the indole family, which is well-documented for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The presence of both chloro and ethynyl substituents in its molecular framework endows it with distinct reactivity and functionality, making it a valuable scaffold for drug discovery and development.

The structural motif of 5-chloro-2-ethynyl-1H-indole consists of a benzene ring fused to a pyrrole ring, with a chloro group at the 5-position and an ethynyl group at the 2-position. This specific arrangement facilitates various chemical transformations, including nucleophilic substitution reactions at the chloro substituent and metal-catalyzed coupling reactions at the ethynyl moiety. Such reactivity has been exploited in synthetic chemistry to derive novel derivatives with enhanced pharmacological properties.

In recent years, 5-chloro-2-ethynyl-1H-indole has been studied extensively for its potential applications in medicinal chemistry. One of the most promising areas of research is its role as a precursor in the synthesis of biologically active molecules. For instance, researchers have explored its utility in generating indole-based inhibitors targeting enzymes involved in cancer progression. The chloro and ethynyl groups serve as handles for further functionalization, allowing chemists to introduce additional pharmacophores that modulate enzyme activity and disrupt pathological signaling pathways.

Moreover, the indole core of 5-chloro-2-ethynyl-1H-indole has been implicated in various biological processes due to its ability to interact with biological targets such as receptors and enzymes. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain kinases and transcription factors, which are aberrantly expressed in diseases like leukemia and solid tumors. The ethynyl group, in particular, has been shown to enhance binding affinity through π-stacking interactions or metal coordination, depending on the context.

Recent advancements in computational chemistry have further elucidated the mechanistic aspects of 5-chloro-2-ethynyl-1H-indole derivatives. Molecular docking simulations have revealed that these compounds can effectively bind to pocket regions of target proteins, thereby inhibiting their function. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the molecule, which are crucial for understanding its reactivity and interaction with biological systems. These computational approaches have accelerated the design of optimized analogs with improved potency and selectivity.

The synthetic methodologies for preparing 5-chloro-2-ethynyl-1H-indole have also seen significant refinement. Traditional approaches involving cross-coupling reactions between halogenated indoles and terminal alkynes have been complemented by more efficient catalytic systems. Transition metal catalysts such as palladium and copper have enabled high-yielding transformations under mild conditions, reducing reliance on harsh reagents. These advancements not only improve scalability but also align with green chemistry principles by minimizing waste generation.

In conclusion, 5-chloro-2-ethynyl-1H-indole (CAS No: 2229392-58-7) represents a versatile scaffold with broad applications in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it a valuable building block for developing novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly important role in addressing unmet medical needs.